A novel anion-pillared metal–organic framework for highly efficient separation of acetylene from ethylene and carbon dioxide†
Journal of Materials Chemistry A Pub Date: 2021-03-12 DOI: 10.1039/D0TA11340A
Abstract
Separation of acetylene (C2H2) from ethylene (C2H4) and carbon dioxide (CO2) is of great importance in the petrochemical industry but remains a daunting challenge due to their very similar sizes and physical properties. Although a number of porous materials have been developed as promising adsorbents for either C2H2/C2H4 or C2H2/CO2 separation, few materials exhibit simultaneously high selectivities for both gas mixtures. Herein, we report the use of a four-connected N-donor organic linker to construct a novel water-stable SIFSIX-type material, [Cu(TPB)SiF6]n (termed ZJU-280, TPB = 1,2,4,5-tetra(pyridin-4-yl)benzene). This material features suitable rhombic pores and functional surfaces to interact optimally with C2H2 molecules, affording high C2H2 capture capacity and simultaneously high C2H2/CO2 (18.1) and C2H2/C2H4 (44.5) selectivities under ambient conditions. Theoretical calculations indicate that the suitable rhombic pores and functional sites can provide a multipoint binding environment to not only preferentially interact with C2H2 but also enable the dense packing of C2H2 molecules within the framework. Actual breakthrough experiments demonstrate that ZJU-280a can efficiently separate C2H2 from C2H2/CO2 (50/50, v/v) and C2H2/C2H4 (1/99 and 50/50) mixtures, respectively.
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Journal Name：Journal of Materials Chemistry A
Research Products
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CAS no.: 179111-05-8
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CAS no.: 131633-88-0
